Cas no 1286714-70-2 (N-2-(3,4-dimethoxyphenyl)ethyl-1-6-(1H-pyrazol-1-yl)pyridazin-3-ylpiperidine-3-carboxamide)

• Product Name: N-2-(3,4-dimethoxyphenyl)ethyl-1-6-(1H-pyrazol-1-yl)pyridazin-3-ylpiperidine-3-carboxamide
• CAS No: 1286714-70-2
• MF: C₂₃H₂₈N₆O₃
• MW: 436.506824493408
• CID: 5977200
• PubChem ID: 52992968
• Update Time: 2025-07-31

N-2-(3,4-dimethoxyphenyl)ethyl-1-6-(1H-pyrazol-1-yl)pyridazin-3-ylpiperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(3,4-dimethoxyphenyl)ethyl-1-6-(1H-pyrazol-1-yl)pyridazin-3-ylpiperidine-3-carboxamide
• AKOS024533684
• 1-(6-(1H-pyrazol-1-yl)pyridazin-3-yl)-N-(3,4-dimethoxyphenethyl)piperidine-3-carboxamide
• N-[2-(3,4-dimethoxyphenyl)ethyl]-1-(6-pyrazol-1-ylpyridazin-3-yl)piperidine-3-carboxamide
• 1286714-70-2
• F6149-0014
• N-[2-(3,4-dimethoxyphenyl)ethyl]-1-[6-(1H-pyrazol-1-yl)pyridazin-3-yl]piperidine-3-carboxamide

• Inchi： 1S/C23H28N6O3/c1-31-19-7-6-17(15-20(19)32-2)10-12-24-23(30)18-5-3-13-28(16-18)21-8-9-22(27-26-21)29-14-4-11-25-29/h4,6-9,11,14-15,18H,3,5,10,12-13,16H2,1-2H3,(H,24,30)
• InChI Key： IRZOMYLHIWDTHH-UHFFFAOYSA-N
• SMILES： O=C(C1CN(C2=CC=C(N3C=CC=N3)N=N2)CCC1)NCCC1C=CC(=C(C=1)OC)OC

Computed Properties

• Exact Mass: 436.22228878g/mol
• Monoisotopic Mass: 436.22228878g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 596
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 94.4Ų

Additional information on N-2-(3,4-dimethoxyphenyl)ethyl-1-6-(1H-pyrazol-1-yl)pyridazin-3-ylpiperidine-3-carboxamide

N-2-(3,4-Dimethoxyphenyl)Ethyl-1-6-(1H-Pyrazol-1-Yl)Pyridazin-3-YlPiperidine-3-Carboxamide: A Comprehensive Overview

The compound with CAS No. 1286714-70-2, known as N-2-(3,4-dimethoxyphenyl)ethyl-1-6-(1H-pyrazol-1-yl)pyridazin-3-ylpiperidine-3-carboxamide, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its intricate structure, which incorporates multiple functional groups and heterocyclic rings, making it a promising candidate for various therapeutic applications.

N-Acylpiperidine derivatives like this compound have been extensively studied due to their potential as modulators of various biological targets. The presence of the pyridazine ring and the pyrazole moiety introduces unique electronic properties and enhances the molecule's ability to interact with protein targets. Recent studies have highlighted the importance of such heterocycles in drug design, particularly in the development of kinase inhibitors and GPCR modulators.

The dimethoxyphenyl group attached to the ethyl chain contributes to the molecule's lipophilicity, which is crucial for its absorption and bioavailability. This feature makes it a strong candidate for oral drug delivery systems. Furthermore, the piperidine ring serves as a versatile scaffold, enabling the molecule to adopt conformations that are favorable for binding to target enzymes or receptors.

Recent advancements in computational chemistry have allowed researchers to model the interactions of this compound with various biological targets. For instance, molecular docking studies have revealed potential binding modes with serine proteases and other enzymes involved in inflammatory pathways. These findings suggest that N-2-(3,4-dimethoxyphenyl)ethyl derivatives could be developed into anti-inflammatory agents with improved efficacy and reduced side effects.

In addition to its pharmacological potential, this compound has also been explored for its role in chemical synthesis. The pyridazine ring system is particularly valuable in constructing multi-component molecules due to its reactivity and versatility. Researchers have demonstrated that this compound can serve as an intermediate in the synthesis of more complex structures, further expanding its utility in drug discovery.

From a synthetic perspective, the preparation of N-piperidine carboxamides like this compound involves a series of carefully optimized reactions. The incorporation of the pyrazole moiety requires precise control over reaction conditions to ensure high yields and purity. Recent breakthroughs in catalytic asymmetric synthesis have opened new avenues for producing enantiomerically pure versions of this compound, which could be critical for preclinical studies.

The combination of heterocyclic rings and amide functionalities in this molecule also makes it an attractive candidate for studying neurodegenerative diseases. Preclinical data indicate that this compound may exhibit neuroprotective properties by modulating key pathways involved in amyloid-beta aggregation and tau phosphorylation. These findings align with current trends in neuroscience research focusing on small-molecule therapeutics.

Moreover, the dimethoxyphenyl group has been shown to enhance the molecule's stability under physiological conditions, reducing its susceptibility to metabolic degradation. This characteristic is essential for developing drugs with prolonged half-lives and reduced dosing frequencies. Ongoing clinical trials are evaluating its safety and efficacy in treating chronic inflammatory conditions, with preliminary results showing promising outcomes.

In summary, N-2-(3,4-dimethoxyphenyl)ethyl-1-6-(1H-pyrazol-1-yl)pyridazin-3-yli piperidine-carboxamide represents a cutting-edge advancement in medicinal chemistry. Its unique structure, combined with recent research findings, positions it as a leading candidate for developing innovative therapeutic agents. As research continues to unfold, this compound is expected to play a pivotal role in addressing unmet medical needs across various disease areas.